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Compound of Interest

Compound Name: 2-Chloro-5-methoxybenzamide

CAS No.: 62798-01-0

Cat. No.: B12342450

Get Quote

Executive Summary
This guide provides a comprehensive safety and technical profile for 2-Chloro-5-
methoxybenzamide (CAS: 62798-01-0). As a Senior Application Scientist, I have structured

this document to move beyond static data sheets, offering a dynamic, risk-based approach to

handling this compound in drug discovery workflows. This molecule serves as a critical scaffold

in the synthesis of GLi1 inhibitors (oncology) and P2X7 receptor antagonists (CNS disorders).

Chemical Identity & Physicochemical Profiling
Before handling, verification of the chemical identity is the first step in any self-validating safety

protocol.
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Parameter Technical Specification

Chemical Name 2-Chloro-5-methoxybenzamide

CAS Number 62798-01-0

Molecular Formula C₈H₈ClNO₂

Molecular Weight 185.61 g/mol

SMILES COC1=CC(=C(C=C1)Cl)C(=O)N

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, Methanol; Low solubility

in Water

Melting Point
173–176 °C (Typical range for this class; verify

per lot)

Expert Insight: The Structural Logic
The presence of the 2-chloro and 5-methoxy substituents on the benzamide core creates a

specific electronic environment. The ortho-chloro group provides steric bulk that can influence

amide bond rotation, while the meta-methoxy group (relative to the amide) acts as an electron-

donating group (EDG).

Safety Implication: The amide bond is relatively stable, but under strong acidic or basic

conditions, it can hydrolyze to 2-chloro-5-methoxybenzoic acid. Always assess the integrity

of older batches using LC-MS to rule out hydrolysis products, which may alter the pH and

safety profile.

Hazard Classification (GHS)
Note: As a research chemical, comprehensive toxicological data (e.g., LD50) may be

incomplete. The following classification is derived from Structure-Activity Relationships (SAR)

of analogous benzamides and vendor safety data.

GHS Label Elements
Signal Word:WARNING

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12342450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram:GHS07 (Exclamation Mark)

Hazard Statements (H-Codes)
Code Classification Description Mechanistic Insight

H302 Acute Tox. 4 (Oral) Harmful if swallowed.

Benzamides can

exhibit CNS

depressant effects or

metabolic toxicity

upon ingestion.

H315 Skin Irrit. 2
Causes skin irritation.

[1]

Lipophilic nature

allows dermal

penetration; amide

functionality can

interact with epidermal

proteins.

H319 Eye Irrit. 2A
Causes serious eye

irritation.

Crystalline solids

cause mechanical

abrasion + chemical

irritation to mucosal

membranes.

H335 STOT SE 3
May cause respiratory

irritation.

Dust inhalation targets

the upper respiratory

tract.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do.[1] Continue rinsing.[1]

Risk Management & Handling Protocols
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Safety in the lab is not just about PPE; it is about process control. The following workflow

integrates safety checks into the experimental procedure.

The "Self-Validating" Safety Loop
A self-validating system ensures that a hazard is detected before exposure occurs.

Pre-Weighing Check: Inspect the container for pressure buildup or crystal formation on the

threads (signs of degradation).

Solvent Compatibility: Dissolve in DMSO or DMF inside a fume hood. Avoid heating dry

solids in open air to prevent sublimation or dust generation.

Quenching Protocol: Treat all reaction mixtures containing this intermediate as potentially

sensitizing until proven otherwise.

Visual Workflow: Safe Handling Lifecycle

Storage
(2-8°C, Desiccated)

Identity Check
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Figure 1: The Safety Lifecycle ensures material integrity is verified before it enters the

experimental workflow, minimizing risk from degraded or unexpected byproducts.

Emergency Response & First Aid
In the event of exposure, immediate action is required. This protocol prioritizes

decontamination followed by medical surveillance.
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Exposure Route Immediate Action Scientific Rationale

Inhalation
Move to fresh air. If breathing

is difficult, give oxygen.

Benzamide dusts can cause

bronchospasm; oxygen

supports alveolar exchange.

Skin Contact
Wash with soap and water for

15 mins. Do not use ethanol.

Ethanol acts as a permeation

enhancer, potentially driving

the lipophilic compound

deeper into the dermis.

Eye Contact
Rinse with water/saline for 15

mins. Lift eyelids.

Mechanical removal of crystals

is critical to prevent corneal

abrasion.

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Prevents aspiration of the

compound into the lungs,

which causes severe

pneumonitis.

Synthesis & Application Context
Understanding why you are using this chemical helps in assessing the risk of the final product.

2-Chloro-5-methoxybenzamide is a "privileged scaffold" in medicinal chemistry.

Key Applications
GLi1 Inhibitors: Used to synthesize antagonists for the Hedgehog signaling pathway, relevant

in basal cell carcinoma and medulloblastoma research.

P2X7 Receptor Antagonists: The benzamide core is modified to create ligands that modulate

purinergic receptors, a target for depression and neuroinflammation.

Visual Workflow: Synthesis Utility
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Figure 2: The compound serves as a divergent intermediate. Researchers should note that

downstream derivatives may possess higher biological potency than the parent scaffold.

Environmental Fate & Disposal
Halogen Content: The chlorine atom classifies this as Halogenated Organic Waste.

Water Hazard: Do not allow to enter drains. Halogenated aromatics are often persistent in

the environment and can be toxic to aquatic life.

Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber (to neutralize HCl gas generated during

combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-methoxypyrimidine | 22536-65-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. 2807456-36-4|2-Chloro-N,N-diethyl-5-methoxybenzamide|BLD Pharm [bldpharm.com]

3. CAS:1243353-80-12-Chloro-4-cyclopropoxybenzamide-毕得医药 [bidepharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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